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Compound of Interest

Compound Name: Ethyl 2-acetyl-4-methylpentanoate

Cat. No.: B074332

In-Depth Technical Guide: Ethyl 2-acetyl-4-
methylpentanoate

CAS Number: 1522-34-5
Molecular Formula: C10H1s803

Synonyms: Ethyl 2-isobutylacetoacetate, 2-Acetyl-4-methylpentanoic acid ethyl ester

Abstract

This technical guide provides a comprehensive overview of the material safety data for Ethyl 2-
acetyl-4-methylpentanoate, a combustible liquid with applications as an intermediate in
organic and pharmaceutical synthesis, as well as a flavoring agent.[1] This document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its physicochemical properties, hazard classifications, safe handling procedures,
and a detailed experimental protocol for its synthesis. All quantitative data are presented in
structured tables for ease of reference, and key processes are visualized through diagrams to
ensure clarity and accessibility.

Physicochemical Properties

Ethyl 2-acetyl-4-methylpentanoate is a colorless liquid with a fruity aroma.[1] It is soluble in
most organic solvents, including alcohols, ethers, and ketones.[1] A summary of its key
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physicochemical properties is provided in the table below.

Property Value Source
Molecular Weight 186.25 g/mol --INVALID-LINK--
Boiling Point 206-210 °C at 760 mmHg ChemBK

75-80 °C at 4 mmHg ChemicalBook

Melting Point ~-71°C ChemBK

Density ~0.94 g/cm3 ChemBK

Flash Point 85.8+18.5°C Echemi

Storage Temperature 2-8°C --INVALID-LINK--

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Ethyl 2-acetyl-4-methylpentanoate is classified as a combustible liquid and an irritant.
The hazard statements and corresponding classifications are detailed below.

GHS Classification Hazard Statement
Flammable liquids (Category 4) H227: Combustible liquid
Skin corrosion/irritation (Category 2) H315: Causes skin irritation

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation

Specific target organ toxicity, single exposure; ] o
) S H335: May cause respiratory irritation
Respiratory tract irritation (Category 3)

Source: CymitQuimica SDS

Signal Word: Warning

Precautionary Statements:
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information

Detailed toxicological studies for Ethyl 2-acetyl-4-methylpentanoate are not readily available
in the public domain. One supplier notes that to the best of their knowledge, the toxicological
properties have not been thoroughly investigated.[2] Another safety data sheet indicates that
the classification for acute toxicity, skin corrosion, serious eye damage, and respiratory or skin
sensitization is based on available data, but specific quantitative values such as LD50 or LC50
are not provided.[3]

Given the lack of specific data for this compound, a precautionary approach should be taken,
assuming it to be potentially harmful upon ingestion, inhalation, or skin contact.

Stability and Reactivity

Ethyl 2-acetyl-4-methylpentanoate is considered a stable compound at room temperature.[1]
However, detailed studies on its reactivity and hazardous decomposition products are not
widely available. One safety data sheet notes that information on hazardous decomposition
products is "no data available".[3]

As a general precaution for esters, contact with strong oxidizing agents, strong acids, and
strong bases should be avoided. High temperatures and sources of ignition should also be
eliminated, given its classification as a combustible liquid.

Experimental Protocols
Synthesis of Ethyl 2-acetyl-4-methylpentanoate

A common method for the synthesis of Ethyl 2-acetyl-4-methylpentanoate is the alkylation of
ethyl acetoacetate with an isobutyl halide. The following protocol is adapted from a
documented procedure.[4]

Materials:

o Ethyl acetoacetate (0.77 mol, 100 g)
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60% suspension of Sodium Hydride (NaH) in mineral oil (0.77 mol, 30.7 g)

N,N-dimethylformamide (DMF) (500 ml)

Isobutyl bromide (0.77 mol, 105.5 g)

Dichloromethane

Water

Procedure:

 In a suitable reaction vessel, dissolve 100 g of ethyl acetoacetate in 500 ml of DMF.

o While stirring vigorously at 60°C, add 30.7 g of the 60% NaH suspension in small portions.
o Continue stirring the mixture for an additional hour at 60°C.

e Add 105.5 g of isobutyl bromide to the reaction mixture.

e Heat the resulting mixture to 90°C and stir for 3 hours.

e Cool the reaction to room temperature and add 1500 ml of cold water.

» Extract the product with three 300 ml portions of dichloromethane.

o Combine the organic extracts and evaporate the solvent under reduced pressure using a
rotary evaporator.

» Purify the residue by fractional distillation to obtain the final product.
Expected Yield: Approximately 56%

Visualizations
Hazard Communication Flowchart
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Identification

Ethyl 2-acetyl-4-methylpentanoate CAS: 1522-34-5

Hazard Classification
\ \

\ 4

H227: Combustible liquid H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation

Leads to

Precautione; ;y Response

P305+P351+P338: Eye Contact Response

Isobutyl Bromide

Stir at 60°C for 1 hour

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. Ethyl 2-isobutylacetoacetate synthesis - chemicalbook [chemicalbook.com]

 To cite this document: BenchChem. [Ethyl 2-acetyl-4-methylpentanoate material safety data
sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074332#ethyl-2-acetyl-4-methylpentanoate-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.chemicalbook.com/synthesis/ethyl-2-isobutylacetoacetate.htm
https://www.benchchem.com/product/b074332#ethyl-2-acetyl-4-methylpentanoate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b074332#ethyl-2-acetyl-4-methylpentanoate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b074332#ethyl-2-acetyl-4-methylpentanoate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b074332#ethyl-2-acetyl-4-methylpentanoate-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074332?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

